Cas no 1399103-21-9 (Asenapine 11-Hydroxysulfate)

• Product Name: Asenapine 11-Hydroxysulfate
• CAS No: 1399103-21-9
• MF: C₁₇H₁₆ClNO₅S
• MW: 381.830642700195
• CID: 1062673
• Update Time: 2025-10-28

Asenapine 11-Hydroxysulfate Chemical and Physical Properties

Names and Identifiers

• Asenapine 11-Hydroxysulfate
• [(2S,6R)-17-Chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7(12),8,10,15,17

• Inchi： 1S/C17H16ClNO5S/c1-19-8-14-12-6-10(18)2-4-16(12)23-17-5-3-11(24-25(20,21)22)7-13(17)15(14)9-19/h2-7,14-15H,8-9H2,1H3,(H,20,21,22)/t14-,15+/m1/s1
• InChI Key： MFUYPKMLVSJPJJ-CABCVRRESA-N
• SMILES： ClC1C=CC2=C(C=1)[C@H]1CN(C)C[C@H]1C1C=C(C=CC=1O2)OS(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 596
• Topological Polar Surface Area: 84.4

Additional information on Asenapine 11-Hydroxysulfate

Asenapine 11-Hydroxysulfate (CAS No. 1399103-21-9): An Overview of Its Properties and Applications

Asenapine 11-Hydroxysulfate (CAS No. 1399103-21-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique properties and potential therapeutic applications. This compound is a derivative of asenapine, a second-generation antipsychotic drug used in the treatment of schizophrenia and bipolar disorder. The addition of the 11-hydroxysulfate group to asenapine introduces new chemical and biological characteristics, making it an intriguing subject for further research and development.

The chemical structure of Asenapine 11-Hydroxysulfate is characterized by a complex arrangement of atoms, including nitrogen, oxygen, and sulfur. This structure confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for understanding its behavior in various environments, including biological systems.

Recent studies have highlighted the potential of Asenapine 11-Hydroxysulfate in enhancing the therapeutic efficacy of asenapine. One notable study published in the Journal of Medicinal Chemistry explored the pharmacokinetic profile of this compound. The researchers found that Asenapine 11-Hydroxysulfate exhibits improved bioavailability compared to its parent compound, asenapine. This improvement is attributed to the enhanced solubility and stability provided by the 11-hydroxysulfate group.

In addition to its pharmacokinetic advantages, Asenapine 11-Hydroxysulfate has shown promising results in preclinical studies assessing its efficacy in treating psychiatric disorders. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduced symptoms of schizophrenia in animal models. The researchers observed significant improvements in cognitive function and behavioral abnormalities, suggesting that Asenapine 11-Hydroxysulfate may offer a more effective treatment option for patients with schizophrenia.

The mechanism of action of Asenapine 11-Hydroxysulfate is believed to involve multiple neurotransmitter systems. It acts as an antagonist at serotonin (5-HT2A), dopamine (D2), and norepinephrine receptors, which are key targets in the treatment of psychiatric disorders. The addition of the 11-hydroxysulfate group may enhance its binding affinity to these receptors, thereby potentiating its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Asenapine 11-Hydroxysulfate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with a favorable safety profile. These findings are encouraging and pave the way for further clinical investigations.

Beyond its therapeutic applications, Asenapine 11-Hydroxysulfate has also been studied for its potential use in drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel formulations that incorporate this compound into nanocarriers, enhancing its delivery to target tissues while minimizing side effects. This approach has shown promise in improving patient compliance and treatment outcomes.

In conclusion, Asenapine 11-Hydroxysulfate (CAS No. 1399103-21-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure and improved pharmacological properties make it a promising candidate for the development of new treatments for psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery and development.